![molecular formula C17H18N2OS B5696293 N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-methylbenzamide](/img/structure/B5696293.png)
N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-4-methylbenzamide, commonly known as DTCM, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DTCM is a member of the thioamide family of compounds and has been found to exhibit potent biological activity.
Mechanism of Action
The mechanism of action of DTCM is not fully understood, but it is believed to be related to its ability to inhibit the activity of certain enzymes. DTCM has been shown to inhibit the activity of carbonic anhydrase IX, an enzyme that is overexpressed in many cancer cells. By inhibiting this enzyme, DTCM can prevent the growth and proliferation of cancer cells. DTCM has also been found to inhibit the activity of neuraminidase, an enzyme that is essential for the replication of the influenza virus.
Biochemical and Physiological Effects
DTCM has been shown to have a range of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. DTCM has also been shown to inhibit the migration and invasion of cancer cells, which is important for preventing the spread of cancer. In addition, DTCM has been found to reduce the levels of inflammatory cytokines, which play a role in the development of many diseases.
Advantages and Limitations for Lab Experiments
DTCM has several advantages for lab experiments. It is easy to synthesize and has a high purity, which makes it suitable for use in biochemical and pharmacological assays. DTCM is also stable under normal laboratory conditions, which makes it easy to handle and store. However, DTCM has some limitations for lab experiments. It is relatively insoluble in water, which can make it difficult to administer in some assays. In addition, DTCM has a short half-life in vivo, which can limit its effectiveness in animal studies.
Future Directions
There are several future directions for the study of DTCM. One area of research is the development of new analogs of DTCM with improved activity and selectivity. Another area of research is the investigation of the mechanism of action of DTCM, which could lead to the development of new drugs that target similar pathways. Finally, the development of new drug delivery systems for DTCM could improve its effectiveness in vivo and increase its potential for clinical use.
Conclusion
In conclusion, DTCM is a unique chemical compound that has shown promising results in scientific research. Its potent biological activity makes it a potential candidate for the development of new drugs for the treatment of cancer and viral infections. The synthesis method of DTCM is relatively straightforward, and it has several advantages for use in lab experiments. Future research on DTCM could lead to the development of new drugs with improved activity and selectivity, as well as new drug delivery systems that increase its potential for clinical use.
Synthesis Methods
The synthesis of DTCM is a multistep process that involves the reaction of 3,5-dimethylaniline with carbon disulfide and chloroform to form 3,5-dimethylthiocarbamoyl chloride. This intermediate is then reacted with 4-methylbenzoyl chloride to yield DTCM. The yield of DTCM can be improved by optimizing the reaction conditions, such as temperature, reaction time, and reagent ratios.
Scientific Research Applications
DTCM has been extensively studied for its biological activity and has shown promising results in various fields of scientific research. It has been found to exhibit potent antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer. DTCM has also been shown to have antiviral activity against the influenza virus, making it a potential candidate for the development of new antiviral drugs.
properties
IUPAC Name |
N-[(3,5-dimethylphenyl)carbamothioyl]-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2OS/c1-11-4-6-14(7-5-11)16(20)19-17(21)18-15-9-12(2)8-13(3)10-15/h4-10H,1-3H3,(H2,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCRNJOXIXKVTSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=CC(=C2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.